Cas no 2228212-87-9 (2-(2-methyloxiran-2-yl)quinoxaline)

• Product Name: 2-(2-methyloxiran-2-yl)quinoxaline
• CAS No: 2228212-87-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 6596039
• PubChem ID: 165973752
• Update Time: 2025-06-08

2-(2-methyloxiran-2-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyloxiran-2-yl)quinoxaline
• 2228212-87-9
• EN300-1822171

• Inchi： 1S/C11H10N2O/c1-11(7-14-11)10-6-12-8-4-2-3-5-9(8)13-10/h2-6H,7H2,1H3
• InChI Key： JSODBBFOTXPAJF-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-(2-methyloxiran-2-yl)quinoxaline

Introduction to 2-(2-methyloxiran-2-yl)quinoxaline (CAS No. 2228212-87-9)

2-(2-methyloxiran-2-yl)quinoxaline, with the CAS number 2228212-87-9, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which combines a quinoxaline ring with a methyloxirane moiety. The quinoxaline ring, a heterocyclic aromatic compound, is known for its biological activity and potential therapeutic applications, while the methyloxirane group introduces additional reactivity and functional versatility.

The synthesis of 2-(2-methyloxiran-2-yl)quinoxaline has been reported in several recent studies, highlighting its potential as a building block for the development of new pharmaceuticals. One notable method involves the reaction of 2-chloroquinoxaline with an epoxide precursor, followed by a substitution reaction to introduce the methyloxirane group. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of its chemical properties, 2-(2-methyloxiran-2-yl)quinoxaline exhibits high stability under standard conditions but can undergo selective ring-opening reactions under specific catalytic conditions. This reactivity is particularly useful in the synthesis of more complex molecules, such as those with therapeutic potential. Recent research has explored the use of this compound as a precursor for the synthesis of antiviral agents, anticancer drugs, and other bioactive molecules.

The biological activity of 2-(2-methyloxiran-2-yl)quinoxaline has been a focus of several studies. Preliminary in vitro assays have shown that this compound exhibits significant inhibitory effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of key cellular processes, such as DNA replication and protein synthesis, leading to cell cycle arrest and apoptosis.

In addition to its antitumor properties, 2-(2-methyloxiran-2-yl)quinoxaline has also shown promise in antiviral research. Studies have demonstrated its ability to inhibit the replication of several RNA viruses, including influenza and coronaviruses. The compound's mechanism of action in this context is thought to involve the inhibition of viral RNA-dependent RNA polymerase (RdRp), a critical enzyme for viral replication.

The potential applications of 2-(2-methyloxiran-2-yl)quinoxaline extend beyond cancer and viral infections. Recent research has also explored its use in neurodegenerative diseases. In vitro studies have shown that this compound can protect neuronal cells from oxidative stress and promote neurite outgrowth, suggesting its potential as a neuroprotective agent.

To further validate these findings, several preclinical studies are currently underway to evaluate the safety and efficacy of 2-(2-methyloxiran-2-yl)quinoxaline. These studies include animal models of cancer, viral infections, and neurodegenerative diseases. Preliminary results have been promising, with no significant toxicity observed at therapeutic doses.

In conclusion, 2-(2-methyloxiran-2-yl)quinoxaline (CAS No. 2228212-87-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique molecular structure and versatile reactivity make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new aspects of its biological activity and potential clinical uses, positioning it as a valuable tool in the fight against various diseases.